Cas no 477320-28-8 (1,2-DIHYDRO-4-METHYL-2-OXO-6-P-TOLYLPYRIDINE-3-CARBONITRILE)

• Product Name: 1,2-DIHYDRO-4-METHYL-2-OXO-6-P-TOLYLPYRIDINE-3-CARBONITRILE
• CAS No: 477320-28-8
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• CID: 931245
• PubChem ID: 4362016
• Update Time: 2025-10-29

1,2-DIHYDRO-4-METHYL-2-OXO-6-P-TOLYLPYRIDINE-3-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 1,2-DIHYDRO-4-METHYL-2-OXO-6-P-TOLYLPYRIDINE-3-CARBONITRILE
• 4-methyl-6-(4-methylphenyl)-2-oxo-1H-pyridine-3-carbonitrile
• 4-METHYL-2-OXO-6-(P-TOLYL)-1,2-DIHYDROPYRIDINE-3-CARBONITRILE
• 477320-28-8
• DTXSID30402376
• AKOS024407981
• 2-hydroxy-4-methyl-6-p-tolylnicotinonitrile
• AC1N9K7T
• 2-Hydroxy-4-methyl-6-p-tolylpyridine-3-carbonitrile
• 4-METHYL-6-(4-METHYLPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBONITRILE

• MDL： MFCD08446799
• Inchi： 1S/C14H12N2O/c1-9-3-5-11(6-4-9)13-7-10(2)12(8-15)14(17)16-13/h3-7H,1-2H3,(H,16,17)
• InChI Key： JKHNDFXCJABXEV-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=C(C)C=C(C2C=CC(C)=CC=2)N1

Computed Properties

• Exact Mass: 224.094963011g/mol
• Monoisotopic Mass: 224.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.9Ų

Additional information on 1,2-DIHYDRO-4-METHYL-2-OXO-6-P-TOLYLPYRIDINE-3-CARBONITRILE

Professional Introduction to 1,2-DIHYDRO-4-METHYL-2-OXO-6-P-TOLYLPYRIDINE-3-CARBONITRILE (CAS No. 477320-28-8)

1,2-DIHYDRO-4-METHYL-2-OXO-6-P-TOLYLPYRIDINE-3-CARBONITRILE, identified by its CAS number 477320-28-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the pyridine family, characterized by its structural framework that includes a six-membered aromatic ring with nitrogen at one position. The presence of multiple functional groups—such as a methyl group at the 4-position, an oxo group (or ketone) at the 2-position, and a nitrile group at the 3-position—imparts unique chemical properties that make it a valuable scaffold for drug discovery and synthesis.

The compound's structure is of particular interest due to its potential biological activity. The pyridine core is widely recognized for its role in numerous bioactive molecules, including antiviral, antibacterial, and anticancer agents. The electron-withdrawing nature of the nitrile group and the electron-donating effects of the methyl and oxo groups contribute to a complex interplay of electronic properties that can modulate reactivity and binding interactions with biological targets.

In recent years, there has been growing interest in 1,2-DIHYDRO-4-METHYL-2-OXO-6-P-TOLYLPYRIDINE-3-CARBONITRILE as a building block for developing novel therapeutic agents. Its structural motif has been explored in various pharmacophores, particularly in the design of kinase inhibitors and other enzyme-targeting molecules. The 6-p-tolyl substitution pattern enhances lipophilicity while maintaining sufficient polar interactions, making it an attractive candidate for oral bioavailability and cell membrane permeability.

Recent studies have highlighted the compound's utility in synthesizing derivatives with enhanced pharmacological profiles. For instance, modifications to the nitrile group have been investigated for their effects on metabolic stability and binding affinity. Researchers have demonstrated that subtle alterations in this region can lead to significant improvements in drug-like properties, such as solubility and selectivity. These findings align with broader trends in medicinal chemistry where structure-activity relationships (SAR) are meticulously analyzed to optimize therapeutic efficacy.

The 1,2-dihydro moiety in the compound's name suggests a saturated ring system adjacent to the aromatic pyridine core. This conformational flexibility can be advantageous in designing molecules that fit into specific binding pockets within biological targets. Computational modeling studies have indicated that this scaffold can adopt multiple conformations, allowing for precise tuning of interactions with proteins or nucleic acids.

One notable application of 1,2-DIHYDRO-4-METHYL-2-OXO-6-P-TOLYLPYRIDINE-3-CARBONITRILE has been in the development of inhibitors targeting aberrant signaling pathways implicated in diseases such as cancer and inflammatory disorders. The compound's ability to mimic natural substrates or interfere with key enzymatic steps has been explored through both experimental synthesis and theoretical approaches. Preliminary results suggest promising activity against certain protein kinases, which are often overexpressed or mutated in pathological conditions.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies include condensation reactions to form the pyridine ring, followed by functional group interconversions such as oxidation or substitution at specific positions. Advances in catalytic methods have enabled more efficient routes to this scaffold, reducing both reaction times and environmental impact.

From a regulatory perspective, 1,2-DIHYDRO-4-METHYL-2-OXO-6-P-TOLYLPYRIDINE-3-CARBONITRILE (CAS No. 477320-28-8) is subject to standard guidelines for pharmaceutical intermediates. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure consistency and safety throughout production. Quality control measures focus on detecting impurities that could affect downstream applications in drug development.

The future prospects for this compound remain bright as research continues to uncover new applications and synthetic methodologies. Collaborative efforts between academia and industry are driving innovation by leveraging computational chemistry tools alongside traditional wet chemistry techniques. Such integrative approaches promise to accelerate the discovery pipeline for next-generation therapeutics based on this versatile scaffold.

In conclusion,1,2-DIHYDRO-4-METHYL-2-OXO-6-P-TOLYLPYRIDINE-3-CARBONITRILE represents a compelling example of how structural complexity can be harnessed for medicinal purposes. Its unique combination of functional groups makes it an invaluable asset in pharmaceutical research, with potential applications spanning multiple therapeutic areas. As our understanding of biological systems evolves further,CAS No. 477320-28-8 will likely continue to inspire novel discoveries that improve human health outcomes.